Cas no 120716-68-9 (Pyridine,2,6-bis(ethylthio)-)

• Product Name: Pyridine,2,6-bis(ethylthio)-
• CAS No: 120716-68-9
• MF: C₉H₁₃NS₂
• MW: 199.336219549179
• CID: 105374
• PubChem ID: 45116407
• Update Time: 2025-04-18

Pyridine,2,6-bis(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,6-bis(ethylthio)-
• 2,6-bis(ethylthio)pyridine
• Pyridine, 2,6-bis(ethylthio)- (9CI)
• 120716-68-9
• 2,6-Bis(ethylsulfanyl)pyridine

• Inchi： 1S/C9H13NS2/c1-3-11-8-6-5-7-9(10-8)12-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： NIKBUTMQFWPEKE-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=C(N=1)SCC

Computed Properties

• Exact Mass: 199.04909
• Monoisotopic Mass: 199.04894177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.5Ų

Experimental Properties

• PSA: 12.89